Cas no 51114-94-4 ((2-Carboxyethyl)-triphenylphosphonium Bromide)

• Product Name: (2-Carboxyethyl)-triphenylphosphonium Bromide
• CAS No: 51114-94-4
• MF: C₂₁H₂₀BrO₂P
• MW: 415.26006603241
• MDL: MFCD00031698
• CID: 378580
• PubChem ID: 2733850
• Update Time: 2025-04-19

(2-Carboxyethyl)-triphenylphosphonium Bromide Chemical and Physical Properties

Names and Identifiers

• (2-Carboxyethyl)triphenylphosphonium bromide
• NSC 84145
• 2-Carboxyethyl triphenylphosponium bromide
• NSC84145
• Phosphonium, (2-carboxyethyl)triphenyl-, bromide
• C21H20O2P.Br
• BVKRDNIULHRLCO-UHFFFAOYSA-N
• 2854AH
• OR18825
• SY067471
• 2-carboxyethyl-triphenylphosphonium bromide
• 2-carboxyethyl tripheny
• 2-carboxyethyl triphenylphosphonium bromide
• 2-carboxyethyl(triphenyl)phosphanium;bromide
• 51114-94-4
• EN300-211928
• C3309
• 2-carboxyethyl(triphenyl)phosphonium bromide
• (2-Carboxy-ethyl)-triphenyl-phosphonium bromide
• AKOS017345147
• (2-carboxyethyl)triphenylphosphonium bromide, 97 %
• NSC-84145
• SCHEMBL174432
• (2-carboxyethyl)triphenylphosphanium bromide
• (2-Carboxyethyl) triphenylphosphonium Bromide
• A828444
• BCA11494
• CHEMBL1970728
• MFCD00031698
• CS-M0693
• (2-CARBOXYETHYL)TRIPHENYLPHOSPHONIUMBROMIDE
• F10039
• AS-10181
• (2-Carboxyethyl)-triphenylphosphonium Bromide

• MDL： MFCD00031698
• Inchi： 1S/C21H19O2P.BrH/c22-21(23)16-17-24(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20;/h1-15H,16-17H2;1H
• InChI Key： BVKRDNIULHRLCO-UHFFFAOYSA-N
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCC(=O)O

Computed Properties

• Exact Mass: 414.03800
• Monoisotopic Mass: 414.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not available
• Density: 1.5±0.1 g/cm3
• Melting Point: 195.0 to 199.0 deg-C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 50.89000
• LogP: 0.45920
• Solubility: Not available

(2-Carboxyethyl)-triphenylphosphonium Bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37-S39
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39